Cas no 2248383-43-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 2248383-43-7
• MF: C₂₀H₁₁ClN₂O₅
• MW: 394.76474404335
• CID: 6353774
• PubChem ID: 165732366
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate
• 2248383-43-7
• EN300-6523073

• Inchi： 1S/C20H11ClN2O5/c21-12-5-3-4-11(10-12)16-9-8-15(17(24)22-16)20(27)28-23-18(25)13-6-1-2-7-14(13)19(23)26/h1-10H,(H,22,24)
• InChI Key： MZTOMGDFRBNPAI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(N1)=O

Computed Properties

• Exact Mass: 394.0356491g/mol
• Monoisotopic Mass: 394.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate

Compound CAS No 2248383-43-7: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 6-(3-Chlorophenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxylate

The compound with CAS No 2248383-43-7, named 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a dioxo isoindole moiety and a pyridine carboxylate group. The presence of a chlorophenyl substituent further enhances its unique properties.

Recent studies have highlighted the importance of such compounds in the development of novel drug delivery systems and as intermediates in the synthesis of bioactive molecules. The dioxo isoindole group is known for its stability and ability to form hydrogen bonds, making it an ideal component for drug design. Additionally, the pyridine carboxylate moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

The chlorophenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. Research has shown that such substituents can significantly influence the absorption and distribution of drugs within the body. Furthermore, the dihydro pyridine ring is a well-known structural motif in cardiovascular drugs, suggesting potential applications in this therapeutic area.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing such compounds.

From a structural perspective, the molecule exhibits a high degree of symmetry and conjugation, which are key factors in determining its electronic properties. Computational studies have revealed that these properties make it a promising candidate for use in optoelectronic materials. The compound's ability to absorb light across a broad spectrum suggests potential applications in solar energy conversion technologies.

Moreover, the isoindole core has been extensively studied for its role in enzyme inhibition. Preclinical studies have demonstrated that this compound can effectively inhibit certain kinases involved in cancer progression. This finding has sparked interest among researchers exploring targeted therapies for oncology.

In conclusion, CAS No 2248383-43-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.